Cas no 4395-53-3 (Vat Olivet)

Vat Olivet structure
Vat Olivet structure
Product Name:Vat Olivet
CAS No:4395-53-3
MF:C45H22N2O5
MW:670.67
CID:45002

Vat Olivet Chemical and Physical Properties

Names and Identifiers

    • Vat Olivet
    • Vat Black 25
    • 3-(anthraquinon-1-ylamino)anthra(2,1,9-mna)naphth[2,3-h]acridine-5,10,15(16H)-trione
    • 3-(Anthraquinon-1-ylamino)anthra(2,1,9-mna)naphth(2,3-h)acridine-5,10,15(16H)-trione
    • 3-<1-Anthrachinonylamino>-anthra<2.1.9-mna>naphtha<2.3-h>acridin-5,10,15<16H>-trion
    • Anthra(2,1,9-mna)naphth(2,3-h)acridine-5,10,15(16H)-trione,3-((9,10-dihydro-9,10-dioxo-1-anthracenyl)amino)
    • caledon olive D
    • cibanone olive S
    • EINECS 224-519-9
    • Indanthren Olive T
    • sandothrene olive T
    • C.I. 69525
    • Vat Olive Green T
    • 3-(Anthraquinon-1-ylamino)anthra[2,1,9-mna]naphth[2,3-h]acridine-5,10,15(16H)-trione
    • Inchi: InChI=1S/C45H22N2O5/c48-41-26-6-1-3-8-28(26)44(51)38-30(41)10-5-11-34(38)46-21-12-13-22-23-18-19-35-37-24(14-16-31(36(23)37)43(50)33(22)20-21)25-15-17-32-39(40(25)47-35)45(52)29-9-4-2-7-27(29)42(32)49/h1-20,46-47H
    • InChI Key: JACFBUVEFBYGAX-UHFFFAOYSA-N
    • SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C(=CC=C3)NC4=CC5=C(C=C4)C6=C7C(=CC=C8C9=C(C%10=C(C=C9)C(=O)C%11=CC=CC=C%11C%10=O)NC(=C87)C=C6)C5=O)C2=O

Computed Properties

  • Exact Mass: 686.14800
  • Monoisotopic Mass: 670.152872
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 52
  • Rotatable Bond Count: 2
  • Complexity: 1540
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 109

Experimental Properties

  • Density: 1.527
  • Refractive Index: 1.826
  • PSA: 130.24000
  • LogP: 8.09390
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